1-(4-Biphenylylcarbonyl)pyrrolidine

• IUPAC Name: (4-phenylphenyl)-pyrrolidin-1-ylmethanone
• InChI: InChI=1S/C17H17NO/c19-17(18-12-4-5-13-18)16-10-8-15(9-11-16)14-6-2-1-3-7-14/h1-3,6-11H,4-5,12-13H2
• InChI Key: AJRXXFNCVVTBKA-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(=O)C2=CC=C(C=C2)C3=CC=CC=C3
• Molecular Formula: C17H17NO
• Molecular Weight: 251.32 g/mol

Description

1-(4-Biphenylylcarbonyl)pyrrolidine, also known as BPCP, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is a pyrrolidine derivative, which means it contains a five-membered ring structure with a nitrogen atom. BPCP has been found to have unique biochemical and physiological effects, making it a promising candidate for further exploration in various research fields.

Mechanism of Action

The mechanism of action of 1-(4-Biphenylylcarbonyl)pyrrolidine is not yet fully understood, but it is believed to work by modulating various signaling pathways in the body. This compound has been found to activate the Nrf2/ARE pathway, which is involved in regulating oxidative stress and inflammation. It also modulates the activity of various enzymes such as cyclooxygenase-2 (COX-2) and inducible nitric oxide synthase (iNOS), which are involved in inflammation and cell signaling.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects, including antioxidant and anti-inflammatory properties. It has also been found to improve cognitive function and memory in animal models. This compound has been shown to reduce the levels of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are involved in the development of various diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-(4-Biphenylylcarbonyl)pyrrolidine in lab experiments is its stability and solubility in various solvents. It is also relatively easy to synthesize and purify, making it a cost-effective option for research purposes. However, one of the limitations of using this compound is its limited availability and lack of commercial sources, which can make it difficult to obtain for some researchers.

Future Directions

There are several future directions for research on 1-(4-Biphenylylcarbonyl)pyrrolidine, including further exploration of its mechanism of action and its potential therapeutic applications in various fields. Some potential areas of interest include its use as a treatment for neurodegenerative diseases, as well as its potential anti-cancer properties. Additionally, research could focus on developing new synthetic routes for this compound and improving its purity and yield.

Synthesis Methods

1-(4-Biphenylylcarbonyl)pyrrolidine can be synthesized using a variety of methods, including the reaction of 4-biphenylcarboxylic acid with pyrrolidine in the presence of a coupling agent. Another method involves the reaction of 4-biphenylcarboxaldehyde with pyrrolidine in the presence of a reducing agent. The purity and yield of this compound can be improved by using various purification techniques such as recrystallization and column chromatography.

Scientific Research Applications

1-(4-Biphenylylcarbonyl)pyrrolidine has been extensively studied for its potential therapeutic applications in various fields of scientific research. One of the primary areas of interest is its use as a neuroprotective agent. Studies have shown that this compound can protect neurons from oxidative stress and reduce inflammation, making it a potential treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's.